Cas no 1258406-22-2 (3-Acetyl-4-chloroquinoline)

3-Acetyl-4-chloroquinoline structure
3-Acetyl-4-chloroquinoline structure
Product Name:3-Acetyl-4-chloroquinoline
CAS No:1258406-22-2
MF:C11H8ClNO
MW:205.640321731567
CID:2120154
Update Time:2023-08-04

3-Acetyl-4-chloroquinoline Chemical and Physical Properties

Names and Identifiers

    • 1-(4-chloro-3-quinolinyl)Ethanone
    • 3-acetyl-4-chloroquinoline
    • 1-(4-chloroquinolin-3-yl)ethanone
    • JXIHIRDIGIORFX-UHFFFAOYSA-N
    • 3-Acetyl-4-chloroquinoline
    • Inchi: 1S/C11H8ClNO/c1-7(14)9-6-13-10-5-3-2-4-8(10)11(9)12/h2-6H,1H3
    • InChI Key: JXIHIRDIGIORFX-UHFFFAOYSA-N
    • SMILES: ClC1C(C(C)=O)=CN=C2C=CC=CC2=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 231
  • Topological Polar Surface Area: 30

3-Acetyl-4-chloroquinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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eNovation Chemicals LLC
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1-(4-Chloroquinolin-3-yl)ethanone
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